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Compound of Interest

Compound Name: Mitosox red

Cat. No.: B14094245

For Researchers, Scientists, and Drug Development Professionals

MitoSOX Red is a vital fluorescent probe for the specific detection of mitochondrial superoxide
in live cells. Accurate and reproducible results in studies of oxidative stress, mitochondrial
dysfunction, and related pathologies are critically dependent on the proper handling and
storage of this reagent. This technical guide provides an in-depth overview of the stability and
optimal storage conditions for MitoSOX Red stock solutions, compiled from manufacturer
recommendations and scientific literature.

Overview of MitoSOX Red

MitoSOX Red is a cell-permeant cationic dihydroethidium derivative that selectively targets
mitochondria. In the presence of superoxide (Oz7), it is oxidized to 2-hydroxyethidium, which
then intercalates with mitochondrial nucleic acids, emitting a bright red fluorescence. This
specificity allows for the direct measurement of mitochondrial superoxide production, a key
indicator of oxidative stress.

Storage of Lyophilized Powder

The solid, lyophilized form of MitoSOX Red is the most stable state for long-term storage. To
ensure its integrity, the following conditions should be met.
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Parameter Recommendation Rationale Stability
-20°C or -80°C[1][2][3] Minimizes chemical Up to 3 years at
Temperature .
[4115] degradation. -20°C, 1 year at -20°C
Protect from light The molecule is
Light (e.g., store in an photosensitive and
[
d amber vial or a dark can degrade upon
box). light exposure.
The powder is
] Store in a desiccated hygroscopic; moisture
Moisture ] )
environment. can lead to hydrolysis
and degradation.
Store with an oxygen
scavenger pouch if Minimizes oxidation of
Atmosphere provided; some the probe before its

suppliers recommend

storing under nitrogen.

experimental use.

Preparation of MitoSOX Red Stock Solution

The most common solvent for preparing a concentrated stock solution of MitoSOX Red is high-
quality, anhydrous dimethyl sulfoxide (DMSO).

Standard Protocol:

To prepare a 5 mM stock solution, dissolve 50 ug of lyophilized MitoSOX Red powder in 13 pL
of anhydrous DMSO. For other amounts, adjust the volume of DMSO accordingly. It is crucial
to allow the vial of lyophilized powder to equilibrate to room temperature before opening to
prevent condensation of moisture from the air.

Stability and Storage of the DMSO Stock Solution

The stability of MitoSOX Red once dissolved in DMSO is a critical consideration, as the probe
is more susceptible to degradation in solution. Recommendations for storage vary among
suppliers, highlighting the importance of careful handling.
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Storage Temperature Recommended Duration Key Considerations

Recommended for longer-term

storage. Must be stored in
-80°C Up to 6 months or 1 year small, single-use aliquots to

avoid repeated freeze-thaw

cycles. Protect from light.

Suitable for shorter-term

storage. Aliquoting is still
-20°C Up to 1 month highly recommended. Avoid

freeze-thaw cycles and protect

from light.

Significant degradation can

occur. Some sources state the
Room Temperature Not Recommended o

stock solution is only stable for

one day.

Key Factors Influencing Stock Solution Stability:

o Freeze-Thaw Cycles: Repeated changes in temperature can accelerate the degradation of
the probe. It is strongly advised to aliquot the stock solution into single-use volumes.

o Light Exposure: The fluorescent nature of the probe makes it inherently sensitive to light,
which can cause photo-oxidation. All storage and handling steps should be performed with
minimal light exposure.

¢ Oxygen: The presence of oxygen can lead to auto-oxidation of the probe, resulting in
increased background fluorescence. Some manufacturers ship the product with an oxygen
scavenging pouch for this reason. Storing under nitrogen can also mitigate this issue.

» Moisture: The use of anhydrous DMSO is critical, as water can contribute to the degradation
of the probe.

Preparation and Storage of Working Solution
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For cellular experiments, the DMSO stock solution is further diluted to a working concentration,
typically in a buffered solution like Hank's Balanced Salt Solution (HBSS) with calcium and

magnesium.
Parameter Recommendation Rationale
Prepare fresh for each ) ]
] ) The probe is least stable in
Preparation experiment from a thawed )
_ agueous solutions.
aliquot of the DMSO stock.
Typically between 500 nM and
5 uM. This should be ) )
] ] o N High concentrations can be
Working Concentration optimized for the specific cell

) cytotoxic.
type and experimental

conditions.

Generally not recommended. If

necessary, a working solution _
To ensure consistent
may be stored at 4°C, ]
Storage ) performance and avoid
protected from light, for up to )
artifacts from degraded probe.
one week, though fresh

preparation is ideal.

Experimental Protocols and Workflows
Workflow for Preparation and Storage of MitoSOX Red
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Lyophilized Powder Handling
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Caption: Workflow for handling and preparing MitoSOX Red solutions.
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Signaling Pathway of MitoSOX Red Detection
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Caption: Mechanism of mitochondrial superoxide detection by MitoSOX Red.
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Conclusion

The chemical stability of MitoSOX Red is paramount for obtaining reliable data in the study of
mitochondrial reactive oxygen species. Lyophilized powder should be stored under cold, dark,
and dry conditions. Once reconstituted in DMSO, the stock solution is significantly less stable
and requires storage at -80°C in single-use aliquots to minimize degradation from light, oxygen,
moisture, and freeze-thaw cycles. Working solutions should be prepared fresh for each
experiment. Adherence to these guidelines will ensure the integrity of the probe and the
accuracy of experimental outcomes for researchers in basic science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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